molecular formula Cl2Co B083792 Cobalt-60 dichloride CAS No. 14543-09-0

Cobalt-60 dichloride

Cat. No.: B083792
CAS No.: 14543-09-0
M. Wt: 130.84 g/mol
InChI Key: GVPFVAHMJGGAJG-FCHARDOESA-L
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Description

Cobalt-60 dichloride, also known as this compound, is a useful research compound. Its molecular formula is Cl2Co and its molecular weight is 130.84 g/mol. The purity is usually 95%.
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Properties

CAS No.

14543-09-0

Molecular Formula

Cl2Co

Molecular Weight

130.84 g/mol

IUPAC Name

dichloro(60Co)cobalt-60

InChI

InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2/i;;1+1

InChI Key

GVPFVAHMJGGAJG-FCHARDOESA-L

Isomeric SMILES

Cl[60Co]Cl

SMILES

Cl[Co]Cl

Canonical SMILES

Cl[Co]Cl

14543-09-0

Synonyms

dichlorocobalt

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cobalt chloride solution (2 mol/L) and sodium hydroxide solution (8 mol/L) were prepared respectively. To the cobalt chloride solution, hexamethylenetetramine was added. The resultant mixture and the sodium hydroxide solution were simultaneously added into a reactor by a cocurrent method, and allowed to react at 60° C. with pH value at 10.5. Air was charged uniformly as an oxidant, and the amount thereof was 1.8 times that needed for completely oxidizing the generated cobalt hydroxide. After reaction, the solution was aged for 12 hrs at a constant temperature, dried at 110° C., and roasted at 400° C. for 8 hrs to yield spherical tricobalt tetraoxide with diameter D50 of 11 μm and tap density of 2.5 g/cm3.
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